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Compound of Interest

Compound Name: 4-Aminopentan-2-ol

Cat. No.: B1281818

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
proper disposal of 4-Aminopentan-2-ol, ensuring operational integrity and adherence to safety
protocols.

Immediate Safety and Hazard Profile

4-Aminopentan-2-ol is a chemical compound that requires careful handling due to its
hazardous properties. It is classified as a combustible liquid that is harmful if swallowed, can
cause severe skin burns and eye damage, and may lead to respiratory irritation.[1]
Understanding these hazards is the first step in ensuring safe operational procedures.

Quantitative Hazard Data for 4-Aminopentan-2-ol
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Hazard Classification

GHS Pictogram

Hazard Statement

Flammable liquids (Category
4)

No Pictogram

H227: Combustible liquid

Acute toxicity, oral (Category

2) Danger H302: Harmful if swallowed
Skin corrosion/irritation H314: Causes severe skin
Danger
(Category 1B) burns and eye damage
Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory Danger

tract irritation (Category 3)

irritation

Source: European Chemicals Agency (ECHA)[1]

Step-by-Step Disposal Protocol

The disposal of 4-Aminopentan-2-ol must be managed as hazardous waste. Under no

circumstances should it be disposed of down the drain or in regular trash. The following

workflow outlines the mandatory procedure for its safe disposal.
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Preparation
1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

(2. Work in a Ventilated Fume Hood)

Waste Containment

and Compatible Waste Container

l

(4. Carefully Transfer Waste into Container)

(3. Select a Designated, Labeled,)

Temporavl Storage

(5. Securely Seal the Container)

'

6. Store in a Designated Hazardous
Waste Accumulation Area

Final Disposal

7. Arrange for Pickup by
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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